Cas no 1810761-34-2 (2-Phenyl-4-(4-methoxyphenyl)-5-propyl-6-cyclopropylpyrimidine)
2-Phenyl-4-(4-methoxyphenyl)-5-propyl-6-cyclopropylpyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2-Phenyl-4-(4-methoxyphenyl)-5-propyl-6-cyclopropylpyrimidine
-
- MDL: MFCD31720517
- Inchi: 1S/C23H24N2O/c1-3-7-20-21(16-10-11-16)24-23(18-8-5-4-6-9-18)25-22(20)17-12-14-19(26-2)15-13-17/h4-6,8-9,12-16H,3,7,10-11H2,1-2H3
- InChI Key: ZHSGVVKVNUWCEX-UHFFFAOYSA-N
- SMILES: C1(C2=CC=CC=C2)=NC(C2=CC=C(OC)C=C2)=C(CCC)C(C2CC2)=N1
2-Phenyl-4-(4-methoxyphenyl)-5-propyl-6-cyclopropylpyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB491228-1 g |
2-Phenyl-4-(4-methoxyphenyl)-5-propyl-6-cyclopropylpyrimidine |
1810761-34-2 | 1g |
€510.00 | 2023-04-20 | ||
| abcr | AB491228-1g |
2-Phenyl-4-(4-methoxyphenyl)-5-propyl-6-cyclopropylpyrimidine; . |
1810761-34-2 | 1g |
€510.00 | 2025-02-14 |
2-Phenyl-4-(4-methoxyphenyl)-5-propyl-6-cyclopropylpyrimidine Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 2-Phenyl-4-(4-methoxyphenyl)-5-propyl-6-cyclopropylpyrimidine
Comprehensive Overview of 2-Phenyl-4-(4-methoxyphenyl)-5-propyl-6-cyclopropylpyrimidine (CAS No. 1810761-34-2)
2-Phenyl-4-(4-methoxyphenyl)-5-propyl-6-cyclopropylpyrimidine (CAS No. 1810761-34-2) is a structurally complex pyrimidine derivative that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the class of heterocyclic aromatic compounds, which are widely studied for their diverse biological activities and applications in drug discovery. The presence of multiple functional groups, including the phenyl, methoxyphenyl, propyl, and cyclopropyl moieties, contributes to its unique physicochemical properties and potential therapeutic relevance.
In recent years, the scientific community has shown growing interest in pyrimidine-based compounds due to their role as key building blocks in medicinal chemistry. Researchers are particularly focused on optimizing the structure-activity relationship (SAR) of such molecules to enhance their efficacy and selectivity. The 2-Phenyl-4-(4-methoxyphenyl)-5-propyl-6-cyclopropylpyrimidine scaffold is no exception, with studies exploring its potential as a modulator of various biological targets. Its lipophilic nature, conferred by the propyl and cyclopropyl groups, may influence membrane permeability, making it a candidate for central nervous system (CNS) drug development.
The synthesis of CAS No. 1810761-34-2 typically involves multi-step organic reactions, including cyclocondensation and cross-coupling methodologies. Advanced techniques such as microwave-assisted synthesis and catalyzed C-H activation have been employed to improve yield and efficiency. Analytical characterization of this compound relies on techniques like nuclear magnetic resonance (NMR), high-resolution mass spectrometry (HRMS), and X-ray crystallography, which confirm its structural integrity and purity.
From a therapeutic perspective, 2-Phenyl-4-(4-methoxyphenyl)-5-propyl-6-cyclopropylpyrimidine has been investigated for its potential interactions with kinase enzymes and G-protein-coupled receptors (GPCRs). These targets are critical in diseases such as cancer, inflammation, and metabolic disorders. The methoxyphenyl group, in particular, is known to contribute to binding affinity in many drug-receptor interactions, while the cyclopropyl ring can confer metabolic stability by resisting oxidative degradation.
Beyond pharmaceuticals, this compound has applications in material science, where its aromatic system and rigid structure make it a candidate for organic electronic devices. Its potential use in organic light-emitting diodes (OLEDs) and photovoltaic cells is under exploration, leveraging its electron-donating and -accepting capabilities. The 4-methoxyphenyl moiety, in particular, may enhance charge transport properties in such applications.
Environmental and safety assessments of CAS No. 1810761-34-2 indicate that it requires standard laboratory handling procedures. While not classified as highly hazardous, proper personal protective equipment (PPE) and fume hoods are recommended during manipulation. Its biodegradability and ecotoxicity profiles are areas of ongoing research, aligning with the broader focus on green chemistry principles in modern chemical development.
The commercial availability of 2-Phenyl-4-(4-methoxyphenyl)-5-propyl-6-cyclopropylpyrimidine is limited to specialized chemical suppliers, often provided for research purposes. Pricing varies based on purity (>95% to >98%) and scale (milligram to kilogram quantities). Researchers are advised to verify certificates of analysis (CoA) and storage conditions (typically 2-8°C under inert atmosphere) when procuring this compound.
Future directions for CAS No. 1810761-34-2 research may include computational modeling to predict its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) and further exploration of its structure-property relationships. As the demand for targeted therapies and smart materials grows, this pyrimidine derivative represents an intriguing candidate for multidisciplinary innovation.
1810761-34-2 (2-Phenyl-4-(4-methoxyphenyl)-5-propyl-6-cyclopropylpyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)